Cas no 2176270-29-2 (N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide)

• Product Name: N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide
• CAS No: 2176270-29-2
• MF: C₁₈H₁₆FN₃O₂S
• MW: 357.40194606781
• CID: 5337643
• Update Time: 2025-10-21

N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-([3,3'-bipyridin]-5-ylmethyl)-4-fluoro-3-methylbenzenesulfonamide
• 4-fluoro-3-methyl-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzenesulfonamide
• N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H16FN3O2S/c1-13-7-17(4-5-18(13)19)25(23,24)22-10-14-8-16(12-21-9-14)15-3-2-6-20-11-15/h2-9,11-12,22H,10H2,1H3
• InChI Key： AJWZORMBWMLRNQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(NCC1C=NC=C(C2C=NC=CC=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 525
• XLogP3: 2.3
• Topological Polar Surface Area: 80.3

Additional information on N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide

N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide (CAS No. 2176270-29-2): A Comprehensive Overview

N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide (CAS No. 2176270-29-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations due to their broad spectrum of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide is characterized by a central sulfonamide group linked to a 4-fluoro-3-methylbenzene ring and a 3,3'-bipyridine moiety. The presence of the bipyridine unit is particularly noteworthy as it imparts significant electronic and steric effects that can influence the compound's interactions with biological targets. The fluorine substituent on the benzene ring further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This inhibition is attributed to its ability to modulate the NF-kB signaling pathway, a key regulator of inflammation.

In addition to its anti-inflammatory effects, N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide has demonstrated promising anticancer activity. Preclinical studies using various cancer cell lines have revealed that this compound can induce apoptosis and cell cycle arrest in a dose-dependent manner. Mechanistic investigations suggest that these effects are mediated through the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

The potential of N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide as an antiviral agent has also been explored. Research has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication by interfering with viral RNA synthesis and protein expression.

To further understand the pharmacokinetic properties of N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide, extensive in vitro and in vivo studies have been conducted. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent.

The safety profile of N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide has been evaluated through a series of toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-({3,3'-bipyridine-5-yl}methyl)-4-fluoro-3-methylbenzene-1-sulfonamide (CAS No. 2176270-29-2) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.